BENGHE Foundational & Exploratory

Check Availability & Pricing

Rauvotetraphylline C: A Comprehensive
Technical Overview

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Rauvotetraphylline C

Cat. No.: B15592084

For Researchers, Scientists, and Drug Development Professionals

Introduction

Rauvotetraphylline C is a monoterpene indole alkaloid isolated from the aerial parts of
Rauwolfia tetraphylla, a plant belonging to the Apocynaceae family.[1][2] This family of
compounds is of significant interest to the scientific community due to the diverse biological
activities exhibited by its members, including anticancer, antimalarial, and antihypertensive
properties.[2] This document provides a detailed overview of the known physicochemical
properties of Rauvotetraphylline C, general experimental protocols for their determination,
and insights into its biological context.

Physicochemical Properties

The fundamental physicochemical characteristics of Rauvotetraphylline C are summarized in
the table below. These properties are crucial for understanding its behavior in biological
systems and for the development of analytical methods and potential therapeutic applications.
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Property Value Source
Molecular Formula C2sH34N207 InvivoChem[3], Immunomart[1]
Molecular Weight 510.58 g/mol InvivoChem[3]
CAS Number 1422506-51-1 InvivoChem[3], Immunomart[1]
Typically exists as a solid at )
Appearance InvivoChem[3]
room temperature.
LogP (Octanol-Water Partition )
o 1.257 InvivoChem[3]
Coefficient)
Soluble in Chloroform,
Dichloromethane, Ethyl
Solubility Acetate, DMSO, Acetone. May  BioCrick[2], InvivoChem][3]

also dissolve in water and
Ethanol.

Storage Conditions

Powder: -20°C for 3 years, 4°C
for 2 years. In solvent: -80°C

for 6 months.

InvivoChem[3]

Not specified in the available

Melting Point ]
literature.
. . Not specified in the available
Boiling Point )
literature.
Not specified in the available
pKa

literature.

Experimental Protocols

Detailed experimental protocols for the determination of all physicochemical properties of

Rauvotetraphylline C are not readily available in the public domain. However, this section

outlines the general methodologies employed for the isolation of this class of compounds and

for the determination of key physicochemical parameters.
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Isolation and Purification of Rauvotetraphyllines from
Rauwolfia tetraphylla

Rauvotetraphylline C, along with its analogues, is isolated from the aerial parts of Rauwolfia
tetraphylla. The general procedure involves solvent extraction followed by chromatographic
separation.

o Extraction: The air-dried and powdered aerial parts of the plant are extracted with an organic
solvent, such as ethanol, at room temperature. The process is typically repeated multiple
times to ensure exhaustive extraction. The resulting extracts are then combined and
concentrated under reduced pressure to yield a crude extract.

o Fractionation: The crude extract is subjected to a series of liquid-liquid partitioning or column
chromatography techniques to separate compounds based on their polarity.

o Chromatographic Separation: The fractions containing the alkaloids are further purified using
repeated column chromatography over silica gel or other stationary phases. A gradient of
solvents, such as a chloroform-methanol mixture, is commonly used to elute the individual
compounds.

 Final Purification: Final purification is often achieved using preparative High-Performance
Liquid Chromatography (HPLC) to yield pure Rauvotetraphylline C.

 Structure Elucidation: The structure of the isolated compound is then confirmed using
spectroscopic methods, including Mass Spectrometry (MS) and Nuclear Magnetic
Resonance (NMR) spectroscopy (*H, 3C, and 2D-NMR).[1][2]
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General Workflow for Isolation and Purification

Aerial Parts of Rauwolfia tetraphylla

:

Solvent Extraction (e.g., Ethanol)

:

Crude Extract

:

Fractionation

:

Alkaloid-rich Fraction

:

Column Chromatography (e.g., Silica Gel)

:

Preparative HPLC

Pure Rauvotetraphylline C

Structural Elucidation (MS, NMR)
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Conceptual Workflow for Biological Activity Screening

Rauvotetraphylline C

In Vitro Assays

:

Human Cancer Cell Lines
(e.g., HL-60, MCF-7)

:

Cytotoxicity/Antiproliferative
Assays (e.g., MTT, SRB)

If Active If Active
Signaling Pathway Analysis In Vivo Models
(e.g., Western Blot, gPCR) (e.g., Xenograft Models)

:

ADME/Tox Profiling

Target Identification
(e.g., Proteomics, Kinase Profiling)

Lead Optimization
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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